Cas no 1185308-94-4 (1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride
• CAS No: 1185308-94-4
• MF: C₁₀H₁₅ClN₄O
• MW: 242.705300569534
• MDL: MFCD09607873
• CID: 2190083
• PubChem ID: 45787029
• Update Time: 2025-11-01

1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Amino-piperidin-1-yl)-pyrazin-2-yl-methanone hydrochloride
• (4-aminopiperidin-1-yl)-pyrazin-2-ylmethanone,hydrochloride
• 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride
• Z1230082895
• AKOS008093217
• (4-Aminopiperidin-1-yl)(pyrazin-2-yl)methanone hydrochloride
• CS-0441869
• (4-aminopiperidin-1-yl)-pyrazin-2-ylmethanone;hydrochloride
• 1-[(pyrazin-2-yl)carbonyl]piperidin-4-amine hydrochloride
• DB-299748
• F2158-1874
• G41418
• (4-Aminopiperidin-1-yl)(pyrazin-2-yl)methanonehydrochloride
• 1185308-94-4
• (4-amino-1-piperidyl)-pyrazin-2-yl-methanone hydrochloride
• EN300-81692
• KXB30894

• MDL： MFCD09607873
• Inchi： 1S/C10H14N4O.ClH/c11-8-1-5-14(6-2-8)10(15)9-7-12-3-4-13-9;/h3-4,7-8H,1-2,5-6,11H2;1H
• InChI Key： CEWVQQDOSRQXAB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC=CN=1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 242.0934388g/mol
• Monoisotopic Mass: 242.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride

Introduction to 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride (CAS No. 1185308-94-4)

1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride (CAS No. 1185308-94-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a pyrazine core and a piperidine moiety, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in experimental and industrial settings.

The pyrazine-2-carbonyl group in the molecular structure of this compound serves as a key pharmacophore, contributing to its interactions with biological targets. Pyrazine derivatives are well-documented for their role in modulating enzyme activity and receptor binding, which has led to extensive research into their potential therapeutic applications. In particular, the combination of the piperidin-4-amine moiety with the pyrazine-2-carbonyl group creates a scaffold that is highly versatile for drug design.

Recent studies have highlighted the compound's significance in the development of novel therapeutic agents. Researchers have been exploring its potential in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride allow it to interact with these enzymes in a manner that could lead to reduced inflammation and pain relief, making it a candidate for treating conditions like arthritis and other inflammatory disorders.

Moreover, the compound has shown promise in preclinical studies as a modulator of neurotransmitter systems. The piperidine ring is known to enhance binding affinity to certain neurotransmitter receptors, which could make this compound useful in the treatment of neurological disorders such as depression and anxiety. The presence of the pyrazine moiety further enhances its potential by allowing for selective interactions with specific receptor subtypes.

In the realm of medicinal chemistry, the synthesis of 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride has been optimized for efficiency and scalability. Advanced synthetic methodologies have enabled researchers to produce high-purity batches of this compound, ensuring its suitability for both academic research and industrial applications. The hydrochloride salt form not only improves solubility but also enhances storage stability, making it a reliable reagent for various biochemical assays.

The compound's potential extends beyond traditional pharmaceutical applications. It has been investigated for its role in chemical biology as a tool for studying enzyme mechanisms and protein-protein interactions. The ability to modify key pharmacophores in its structure allows researchers to tailor its properties for specific experimental needs, making it a valuable asset in drug discovery libraries.

Current research trends indicate that 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride is being explored in combination therapies, where it may synergize with other compounds to enhance therapeutic efficacy. This approach is particularly relevant in tackling complex diseases that require multifaceted treatment strategies. The compound's ability to interact with multiple biological targets makes it an attractive candidate for such combinatorial therapies.

The safety profile of 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride has been thoroughly evaluated through preclinical toxicology studies. These studies have demonstrated that the compound exhibits low toxicity at relevant doses, suggesting its potential for safe clinical use. However, further research is needed to fully understand its long-term effects and optimal dosing regimens.

In conclusion, 1-(pyrazine-2-carbonyl)piperidin-4-amine hydrochloride (CAS No. 1185308-94-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional properties make it a valuable tool for studying biological mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.